(Cyclopropylmethyl)(1-methoxypropan-2-yl)amine
Overview
Description
Cyclopropylmethyl)(1-methoxypropan-2-yl)amine, also known as CPMPA, is a cyclic amine compound with a wide range of applications in scientific research. Due to its unique structure, it has been used in a variety of research studies, such as synthesis and mechanism of action studies, biochemical and physiological effects studies, and lab experiments.
Scientific Research Applications
1. Synthesis of Amino Alcohols
A study demonstrated the conversion of 1-arylmethyl-2-(bromomethyl)aziridines into 2-amino-1-aryloxy-3-methoxypropanes. This process involves regioselective ring opening towards N, N-di(arylmethyl)-N-(2-bromo-3-aryloxypropyl)amines and subsequent treatment with sodium methoxide to yield 2-amino-1-aryloxy-3-methoxypropanes as major compounds (D’hooghe et al., 2006).
2. Amination of Alcohols
The amination of 1-methoxy-2-propanol by ammonia over a nickel-on-silica catalyst was studied, producing 2-amino-1-methoxypropane with high selectivity. The study explored the influence of reaction parameters on product distribution (Bassili & Baiker, 1990).
3. Lewis Acid-Catalyzed Ring-Opening
Lewis acid-catalyzed ring-opening of activated cyclopropanes with amine nucleophiles has been applied in synthesizing serotonin/norepinephrine reuptake inhibitors. This method preserves enantiomeric purity and is efficient for synthesizing complex amine structures (Lifchits & Charette, 2008).
4. Chemoenzymatic Synthesis of Amines
Chemo-enzymatic routes have been developed for synthesizing (S)-1-cyclopropyl-2-methoxyethanamine, a key intermediate in synthesizing corticotropin-releasing factor-1 receptor antagonists. This involves enzyme-catalyzed reactions starting from methylcyclopropyl ketone (Parker et al., 2012).
5. Synthesis of Antimalarial Compounds
A study described the synthesis of 2-amino-3-arylpropan-1-ols and their evaluation for antimalarial activity. This involved the conversion of 2-(azidomethyl)aziridines into novel 1-(2,3-diaminopropyl)-1,2,3-triazoles, demonstrating potential in developing antimalarial drugs (D’hooghe et al., 2011).
6. Intramolecular Amination of Nonclassical Cations
Intramolecular amination of nonclassical cyclopropylmethyl cation was utilized to produce 1-amino-1-hydroxymethylcyclobutane derivatives, indicating a method for synthesizing complex cyclic amines (Skvorcova et al., 2017).
properties
IUPAC Name |
N-(cyclopropylmethyl)-1-methoxypropan-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H17NO/c1-7(6-10-2)9-5-8-3-4-8/h7-9H,3-6H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WNEHTQSTQRFCLC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(COC)NCC1CC1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H17NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
143.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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